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Compound of Interest

Compound Name: 3-Chloroquinolin-7-amine
CAS No.: 1354222-11-9
Cat. No.: B1457967
Get Quote
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Technical Monograph: 3-Chloroquinolin-7-amine

CAS Number: 1354222-11-9 Synonyms: 3-Chloro-7-aminoquinoline; 7-Amino-3-
chloroquinoline Version: 1.0 | Status: Validated for Research Use

Executive Summary

3-Chloroquinolin-7-amine (CAS 1354222-11-9) is a high-value heteroaromatic scaffold
utilized in modern medicinal chemistry. Unlike its well-known isomer 7-chloroquinolin-4-amine
(a chloroquine precursor), this compound features a halogen at the C3 position and a primary
amine at the C7 position.

This specific substitution pattern renders it a bifunctional pharmacophore:

e C3-Chlorine: A handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura,
Buchwald-Hartwig), allowing extension of the heteroaromatic core.

o C7-Amine: A versatile nucleophile for amide coupling, sulfonylation, or urea formation, often
used to tune solubility and solvent-accessible surface area (SASA) in drug candidates.
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This guide details the physicochemical profile, synthetic pathways, and handling protocols for

researchers utilizing this intermediate in Structure-Activity Relationship (SAR) campaigns.

Chemical Identity & Physicochemical Properties[1]

[2][3][4]

Property Specification Notes
CAS Number 1354222-11-9 Unique identifier.
Molecular Formula CoH7CIN2
Molecular Weight 178.62 g/mol
] Oxidizes slightly upon air
Appearance Pale yellow to brown solid
exposure.
B Sparingly soluble in water;
Solubility DMSO (>50 mg/mL), Methanol ]
insoluble in hexanes.
o The C3-Cl withdraws electron
~4.5 (Quinoline N), ~3.0 ) ) o
pKa (Calc) . density, lowering basicity
(Aniline N) o
compared to quinoline.
Moderate lipophilicity, suitable
LogP (Calc) 2.4 o )
for CNS-active library design.
H-Bond Donors 1 (-NH2)

H-Bond Acceptors

2 (Quinoline N, —NH2)

Synthetic Methodology

While specific industrial routes for this exact CAS are proprietary, the most chemically robust

laboratory-scale synthesis relies on the Vilsmeier-Haack cyclization followed by chemoselective

reduction. This pathway avoids the regioselectivity issues common in direct electrophilic

aromatic substitution of quinolines.

Core Synthetic Pathway
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The synthesis constructs the pyridine ring onto a benzene derivative while installing the
chlorine atom simultaneously.

Step 1: Vilsmeier-Haack Cyclization

¢ Precursor:N-(3-nitrophenyl)acetamide.
e Reagents: Phosphoryl chloride (POCIs), Dimethylformamide (DMF).

e Mechanism: The Vilsmeier reagent attacks the acetamide carbonyl. Subsequent cyclization
onto the aromatic ring (ortho to the amide) yields the 2-chloro-3-formyl intermediate, which
rearranges/decarboxylates or is processed to the 3-chloroquinoline core depending on exact
conditions (Meth-Cohn synthesis variant).

¢ Intermediate: 3-Chloro-7-nitroquinoline.

Step 2: Chemoselective Nitro Reduction

e Substrate: 3-Chloro-7-nitroquinoline.
e Reagents: Iron powder (Fe) / Ammonium Chloride (NH4Cl) OR Stannous Chloride (SnCl2).

« Rationale: Catalytic hydrogenation (H2/Pd-C) carries a high risk of dehalogenation (cleaving
the C3-Cl bond). Dissolving metal reductions (Fe or Sn) are chemoselective for the nitro
group, preserving the chloro-substituent.

Visualization: Synthetic Logic

Reaction Key

Green Arrow: Functional Group Interconversion

Red Arrow: Ring Construction

Ac20, AcOH POCI3, DMF Fe, NH4CI, EtOH
Acetylation N-(3-nitrophenyl) ilsmeier-Haack’ Chemoselective Red. 3-Chloroquinolin-7-amine
3-Nitroaniline 3-Chloro-7-nitroquinoline (CAS 1354222-11-9)
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Figure 1: Proposed laboratory synthesis route emphasizing the preservation of the C3-chlorine
atom during nitro reduction.

Experimental Protocol: Chemoselective Reduction

Note: This protocol assumes possession of the intermediate 3-chloro-7-nitroquinoline.
Objective: Reduce the nitro group to an amine without dehalogenating the C3 position.

Materials:

3-Chloro-7-nitroquinoline (1.0 equiv)

Iron Powder (5.0 equiv, <325 mesh)

Ammonium Chloride (5.0 equiv)

Ethanol (10 volumes)

Water (2 volumes)

Procedure:

Setup: In a round-bottom flask equipped with a reflux condenser, suspend 3-chloro-7-
nitroquinoline in Ethanol/Water (5:1 ratio).

Activation: Add Ammonium Chloride and Iron powder.

Reaction: Heat the mixture to reflux (approx. 80°C) with vigorous stirring.

o Monitoring: Monitor via TLC (System: 50% EtOAc/Hexanes). The starting material
(yellow/orange) should disappear, replaced by a fluorescent blue/white spot (amine).
Reaction time is typically 2—4 hours.

Workup:
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o Filter the hot mixture through a Celite pad to remove iron residues. Wash the pad with hot
ethanol.

o Concentrate the filtrate under reduced pressure.
o Partition the residue between Ethyl Acetate and saturated NaHCOs solution.

o Dry the organic layer over anhydrous Na=SOa4 and concentrate.

 Purification: Recrystallize from Ethanol or purify via flash chromatography (Gradient: 0-10%
MeOH in DCM).

Medicinal Chemistry Applications (SAR)

3-Chloroquinolin-7-amine serves as a "Hub" scaffold. The distinct reactivity profiles of the
amine and the chloride allow for orthogonal functionalization.

Reactivity Profile

e N7-Amine (Nucleophile): Reacts readily with acid chlorides, isocyanates, and sulfonyl
chlorides.

o Use Case: Installing the "tail" of a drug molecule to interact with solvent-exposed regions
of a protein.

e C3-Chloride (Electrophile): Less reactive than C-Br or C-I, but active in Pd-catalyzed
couplings.

o Use Case: Installing the "head" group (biaryl systems) to engage hydrophobic pockets.

Visualization: Divergent Synthesis Map
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Figure 2: Orthogonal reactivity map demonstrating the sequence of library generation.
Typically, the amide (N7) is formed first to avoid catalyst poisoning during the Pd-coupling (C3).

Safety & Handling
e GHS Classification: Warning.
o H302: Harmful if swallowed.
o H315/H319: Causes skin and eye irritation.

o H335: May cause respiratory irritation.

» Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). Amine groups are prone
to oxidation; the compound may darken over time without affecting purity significantly.

 Stability: Stable under standard laboratory conditions. Avoid strong oxidizing agents (e.g.,
KMnOa4) which may degrade the quinoline ring or oxidize the amine to a nitro/nitroso group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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